![molecular formula C26H27NO7S B301424 ethyl (5Z)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate](/img/structure/B301424.png)
ethyl (5Z)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate
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Overview
Description
Ethyl (5Z)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate is a chemical compound that belongs to the family of thiophene carboxylates. It has been extensively studied for its potential applications in scientific research, particularly in the fields of medicine and biochemistry.
Mechanism of Action
The mechanism of action of ethyl (ethyl (5Z)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells and the development of inflammatory diseases.
Biochemical and Physiological Effects:
Ethyl (this compound)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro, as well as reduce inflammation in animal models of inflammatory diseases. It has also been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl (ethyl (5Z)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate in lab experiments is its potential anticancer and anti-inflammatory properties. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or enzymes.
Future Directions
There are several future directions for research on ethyl (ethyl (5Z)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate. One direction is to further investigate its potential anticancer and anti-inflammatory properties, and to determine its mechanism of action. Another direction is to study its potential use in other areas of medicine, such as neurodegenerative diseases or cardiovascular diseases. Additionally, future research could focus on developing new synthesis methods for this compound, or modifying its chemical structure to improve its properties.
Synthesis Methods
The synthesis of ethyl (ethyl (5Z)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate involves several steps. The starting material is 2-amino-4-methylthiophene-3-carboxylic acid, which is reacted with ethyl 2-bromoacetate to yield ethyl 2-(2-bromoacetyl)-4-methylthiophene-3-carboxylate. This intermediate is then reacted with 4-methylaniline and 3-ethoxy-4-(2-methoxy-2-oxoethoxy)benzaldehyde to produce the final product.
Scientific Research Applications
Ethyl (ethyl (5Z)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate has shown potential applications in scientific research, particularly in the fields of medicine and biochemistry. It has been studied for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential anti-inflammatory properties, as it has been shown to reduce inflammation in animal models of inflammatory diseases.
properties
Molecular Formula |
C26H27NO7S |
---|---|
Molecular Weight |
497.6 g/mol |
IUPAC Name |
ethyl (5Z)-5-[[3-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate |
InChI |
InChI=1S/C26H27NO7S/c1-5-32-20-13-17(9-12-19(20)34-15-22(28)31-4)14-21-24(29)23(26(30)33-6-2)25(35-21)27-18-10-7-16(3)8-11-18/h7-14,27H,5-6,15H2,1-4H3/b21-14- |
InChI Key |
JUDRGDMZAVUJFL-STZFKDTASA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C\2/C(=O)C(=C(S2)NC3=CC=C(C=C3)C)C(=O)OCC)OCC(=O)OC |
SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)C(=C(S2)NC3=CC=C(C=C3)C)C(=O)OCC)OCC(=O)OC |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)C(=C(S2)NC3=CC=C(C=C3)C)C(=O)OCC)OCC(=O)OC |
Origin of Product |
United States |
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